Cas no 1353946-73-2 ((1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate)

• Product Name: (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate
• CAS No: 1353946-73-2
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 1082043
• PubChem ID: 59749632
• Update Time: 2025-11-01

(1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate
• 1353946-73-2
• SCHEMBL13922213
• DB-234074
• DTXSID20732836
• AM92282
• Toluene-4-sulfonic acid 1-methyl-piperidin-4-yl methyl ester hydrochloride
• A906139
• (1-Methylpiperidin-4-yl)methyl 4-methylbenzene-1-sulfonate
• (1-methylpiperidin-4-yl)methyl4-methylbenzenesulfonate
• EN300-7046839
• Toluene-4-sulfonic acid 1-methyl-piperidin-4-ylmethyl ester

• MDL： MFCD15071124
• Inchi： 1S/C14H21NO3S/c1-12-3-5-14(6-4-12)19(16,17)18-11-13-7-9-15(2)10-8-13/h3-6,13H,7-11H2,1-2H3
• InChI Key： KGIUQTPMUVORCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCN(C)CC1

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 403.6±18.0 °C at 760 mmHg
• Flash Point: 289.8±28.7 °C

(1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate

(1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate (CAS No. 1353946-73-2): An Overview of a Versatile Compound in Pharmaceutical Research

(1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate (CAS No. 1353946-73-2) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This compound, often referred to as MMPM-Tosylate, is a derivative of piperidine and toluene sulfonate, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The molecular structure of (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate consists of a piperidine ring with a methyl group at the 1-position and a methyl-substituted toluene sulfonate group attached to the 4-position of the piperidine ring. This configuration imparts specific chemical and biological properties that make it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate in modulating G protein-coupled receptors (GPCRs), which are key targets in the treatment of numerous diseases. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs suggests its potential as a lead molecule for developing novel therapeutic agents.

In addition to its role in GPCR modulation, (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate has been explored for its use in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The structural flexibility and functional groups present in MMPM-Tosylate make it an excellent starting material for designing prodrugs with improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability.

The synthetic versatility of (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate has also been leveraged in the development of novel catalysts and ligands for asymmetric synthesis. Asymmetric synthesis is a crucial technique in organic chemistry that allows for the selective production of enantiomerically pure compounds, which are essential for many pharmaceutical applications. The presence of chiral centers in this compound can be exploited to create highly efficient catalysts and ligands that facilitate enantioselective reactions.

Furthermore, (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate has shown promise in the field of materials science. Its unique molecular structure and functional groups make it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers or used as a cross-linking agent to enhance the mechanical strength and thermal stability of materials.

In conclusion, (1-Methylpiperidin-4-yl)methyl 4-methylbenzenesulfonate (CAS No. 1353946-73-2) is a multifaceted compound with a wide range of applications in pharmaceutical research, drug development, asymmetric synthesis, and materials science. Its unique chemical structure and functional groups provide a solid foundation for further exploration and innovation in these fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.